Cas no 356046-26-9 (Azido-PEG5-azide)

• Product Name: Azido-PEG5-azide
• CAS No: 356046-26-9
• MF: C₁₂H₂₄N₆O₅
• MW: 332.356162071228
• MDL: MFCD07369627
• CID: 825644
• PubChem ID: 18759534
• Update Time: 2025-06-08

Azido-PEG5-azide Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15-PENTAOXAHEPTADECANE-1,17-DIYL BIS-AZIDE
• 1-azido-2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethane
• 3,6,9,12,15-Pentaoxa
• 1,17-DIAZIDO-3,6,9,12,15-PENTAOXAHEPTADECANE
• Azido-PEG5-Azide
• bisazido hexaethylene glycol
• 1-azido-2-[2(2-{2-[2-(2-azidoethoxy)ethoxy]ethoxy}ethoxy)ethoxy]ethane
• Azido-PEG5-Azido
• CS-0116489
• SCHEMBL13650682
• BP-20453
• DTXSID50596009
• HY-133392
• EN300-18666426
• YSZCJ002
• BT-0146
• D84630
• AKOS025295219
• MFCD07369627
• 356046-26-9
• DB-252072
• N3-PEG5-N3
• OQHIMLOZSDFRID-UHFFFAOYSA-N
• Azido-PEG5-azide

• MDL： MFCD07369627
• Inchi： 1S/C12H24N6O5/c13-17-15-1-3-19-5-7-21-9-11-23-12-10-22-8-6-20-4-2-16-18-14/h1-12H2
• InChI Key： OQHIMLOZSDFRID-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCN=[N+]=[N-])CCOCCOCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 332.18100
• Monoisotopic Mass: 332.18081789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Color/Form: NA
• Density: 1.13194 g/mL
• Flash Point: 154.7±27.9 °C
• Refractive Index: n/D 1.4716
• Stability/Shelf Life: Moisture Sensitive
• PSA: 145.65000
• LogP: 0.59552

Azido-PEG5-azide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides

Additional information on Azido-PEG5-azide

Introduction to Azido-PEG5-azide (CAS No. 356046-26-9)

Azido-PEG5-azide, with the chemical identifier CAS No. 356046-26-9, is a specialized polyethylene glycol (PEG) derivative that has garnered significant attention in the field of pharmaceutical chemistry and bioconjugation. This compound features a unique structure comprising a PEG chain of five units (PEG5) terminated with an azide group, making it a versatile intermediate for the development of novel therapeutics and diagnostic agents. The azide functionality provides a reactive handle for further chemical modifications, while the PEG moiety enhances solubility and reduces immunogenicity, making it an ideal candidate for biomedical applications.

The growing interest in Azido-PEG5-azide stems from its potential in advancing targeted drug delivery systems. In recent years, researchers have been exploring the use of PEGylated compounds to improve the pharmacokinetic properties of therapeutic molecules. The introduction of an azide group into the PEG structure allows for facile click chemistry reactions, such as copper-free azide-alkyne cycloaddition (CuAAC), which is widely employed in bioconjugation processes. This reaction enables the facile attachment of biomolecules like antibodies, peptides, or small molecules to the PEG chain, resulting in well-defined conjugates with enhanced stability and bioavailability.

One of the most compelling applications of Azido-PEG5-azide is in the realm of antibody-drug conjugates (ADCs). ADCs represent a cutting-edge class of therapeutics that combine the specificity of monoclonal antibodies with the potency of cytotoxic agents. The PEG moiety in Azido-PEG5-azide helps to shield the antibody from rapid clearance by the immune system, thereby prolonging its circulation time and improving target engagement. Meanwhile, the azide group serves as a site for site-specific conjugation of cytotoxic warheads, ensuring that the drug is delivered exclusively to cancer cells while minimizing off-target effects.

Recent studies have highlighted the utility of Azido-PEG5-azide in developing next-generation imaging agents. Functionalized PEG derivatives are increasingly being used as contrast agents for magnetic resonance imaging (MRI), positron emission tomography (PET), and other imaging modalities. The incorporation of an azide group allows for post-synthetic modifications that can be tailored to enhance imaging sensitivity and specificity. For instance, researchers have demonstrated that Azido-PEG5-azide can be coupled with fluorophores or radionuclides via click chemistry to produce high-performance imaging probes for tumor detection and disease monitoring.

The versatility of Azido-PEG5-azide extends beyond therapeutics and diagnostics into materials science. Polyethylene glycol-based polymers are widely used in coatings, adhesives, and hydrogels due to their excellent biocompatibility and mechanical properties. By functionalizing PEG chains with azide groups, scientists can create polymers that exhibit enhanced reactivity, enabling novel applications in tissue engineering and regenerative medicine. For example, hydrogels cross-linked via CuAAC have shown promise as scaffolds for cell culture and drug delivery systems.

In conclusion, Azido-PEG5-azide (CAS No. 356046-26-9) represents a promising building block for innovative biomedical applications. Its unique combination of a PEG chain and an azide group makes it an invaluable tool for drug development, imaging technologies, and advanced materials. As research continues to uncover new methodologies for bioconjugation and polymer functionalization, the role of compounds like Azido-PEG5-azide is expected to expand further, driving advancements across multiple disciplines in chemical biology and pharmaceutical science.